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Compound of Interest

Compound Name: Fluticasone Propionate Dithioacid

Cat. No.: B16346402

Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
Fluticasone Propionate is a potent synthetic corticosteroid widely used in the treatment of

asthma and allergic rhinitis.[1][2] During the synthesis or degradation of Fluticasone

Propionate, various impurities can be formed, which may affect the efficacy and safety of the

drug product. One such potential impurity is Fluticasone Propionate Dithioacid.[3]

Regulatory agencies require stringent control over impurities in bulk drugs and finished

pharmaceutical products. Therefore, a sensitive and selective analytical method is essential for

the accurate quantification of Fluticasone Propionate Dithioacid.

This application note describes a robust and sensitive Liquid Chromatography-Tandem Mass

Spectrometry (LC-MS/MS) method for the quantification of Fluticasone Propionate
Dithioacid in bulk drug substance. The method utilizes a simple sample preparation procedure

followed by a rapid and selective LC-MS/MS analysis, making it suitable for routine quality

control testing.
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Materials and Reagents
Fluticasone Propionate Dithioacid Reference Standard (BOC Sciences)[3]

Fluticasone Propionate Bulk Drug

Acetonitrile (HPLC grade)

Methanol (HPLC grade)

Formic acid (LC-MS grade)

Water (Milli-Q or equivalent)

Instrumentation
Liquid Chromatograph: A high-performance liquid chromatography (HPLC) or ultra-high-

performance liquid chromatography (UHPLC) system.

Mass Spectrometer: A triple quadrupole mass spectrometer equipped with an electrospray

ionization (ESI) source.

Analytical Column: A C18 reversed-phase column (e.g., 50 mm x 2.1 mm, 1.8 µm) is

recommended for good separation.

Sample Preparation
Standard Stock Solution (100 µg/mL): Accurately weigh approximately 10 mg of Fluticasone
Propionate Dithioacid reference standard and dissolve it in a 100 mL volumetric flask with

methanol.

Working Standard Solutions: Prepare a series of working standard solutions by serially

diluting the stock solution with a mixture of acetonitrile and water (1:1, v/v) to achieve

concentrations ranging from 0.1 ng/mL to 100 ng/mL.

Sample Solution (1 mg/mL): Accurately weigh approximately 10 mg of the Fluticasone

Propionate bulk drug sample and dissolve it in a 10 mL volumetric flask with a mixture of

acetonitrile and water (1:1, v/v).
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LC-MS/MS Method
Chromatographic Conditions:

Parameter Condition

Column
C18 reversed-phase (e.g., 50 mm x 2.1 mm, 1.8

µm)

Mobile Phase A 0.1% Formic acid in Water

Mobile Phase B 0.1% Formic acid in Acetonitrile

Gradient

0-0.5 min: 50% B; 0.5-2.0 min: 50-95% B; 2.0-

2.5 min: 95% B; 2.5-2.6 min: 95-50% B; 2.6-3.0

min: 50% B

Flow Rate 0.4 mL/min

Column Temperature 40 °C

Injection Volume 5 µL

Mass Spectrometric Conditions:

Parameter Condition

Ionization Mode Electrospray Ionization (ESI), Positive

Scan Type Multiple Reaction Monitoring (MRM)

Capillary Voltage 3.5 kV

Source Temperature 150 °C

Desolvation Temp. 400 °C

Cone Gas Flow 50 L/hr

Desolvation Gas Flow 800 L/hr
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Table 1: MRM Transitions and Optimized Parameters for Fluticasone Propionate Dithioacid

Analyte
Precursor
Ion (m/z)

Product Ion
(m/z)

Dwell Time
(ms)

Cone
Voltage (V)

Collision
Energy (eV)

Fluticasone

Propionate

Dithioacid

485.1 313.1 100 40 25

Fluticasone

Propionate

Dithioacid

485.1 293.1 100 40 35

Note: The precursor ion for Fluticasone Propionate Dithioacid is based on its molecular

weight of 484.63 g/mol [3] and the addition of a proton in positive ionization mode ([M+H]+).

Table 2: Quantitative Data Summary (Hypothetical)

Sample ID
Concentration
(ng/mL)

Peak Area
Calculated
Conc. (ng/mL)

Accuracy (%)

Standard 1 0.1 15,432 0.098 98.0

Standard 2 0.5 78,123 0.51 102.0

Standard 3 1.0 155,987 1.02 102.0

Standard 4 5.0 798,456 4.95 99.0

Standard 5 10.0 1,601,234 10.1 101.0

Bulk Drug

Sample
- 45,678 0.29 -
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Sample & Standard Preparation
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Caption: Experimental workflow for the LC-MS/MS quantification of Fluticasone Propionate
Dithioacid.
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The described LC-MS/MS method provides a sensitive, selective, and reliable approach for the

quantification of Fluticasone Propionate Dithioacid in bulk drug substance. The simple

sample preparation and rapid analysis time make this method highly suitable for routine quality

control environments in the pharmaceutical industry. The validation of this method according to

ICH guidelines is recommended to ensure its accuracy, precision, and robustness for its

intended purpose.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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